4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H26N2O7
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-2-[3-methoxy-4-(3-methylbutoxy)phenyl]-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H26N2O7/c1-14(2)9-11-33-17-8-7-16(13-19(17)31-4)22-21(23(28)18-6-5-10-32-18)24(29)25(30)27(22)20-12-15(3)34-26-20/h5-8,10,12-14,22,29H,9,11H2,1-4H3
• InChI Key: RIWQOIUDIGXQQY-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC(=C(C=C4)OCCC(C)C)OC

Description

4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound, also known as FIPI, has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one inhibits the activity of PLD by binding to its catalytic domain, thereby preventing the hydrolysis of phosphatidylcholine to generate phosphatidic acid. This, in turn, leads to the inhibition of downstream signaling pathways that are involved in various cellular processes.
Biochemical and Physiological Effects:
4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been found to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce cell death, and inhibit cell migration in various cancer cell lines. 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has also been found to modulate immune cell function by inhibiting cytokine production and reducing T cell activation.

Advantages and Limitations for Lab Experiments

4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. It is a potent and selective inhibitor of PLD, making it a useful tool for studying the role of PLD in various cellular processes. However, 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has some limitations as well. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one. One potential application is in the treatment of cancer. 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have potent anti-cancer effects in various cancer cell lines, and further studies are needed to determine its efficacy in vivo. Additionally, 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one may have potential therapeutic applications in other diseases, such as inflammatory disorders and neurological disorders. Further studies are needed to determine the full range of potential therapeutic applications for 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one.

Synthesis Methods

4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis method involves the reaction of 4-(2-furoyl)-3-hydroxy-5-iodophenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one with isopentenyl magnesium bromide, followed by the reaction with methyl 3-methoxy-4-(4-methoxyphenyl)but-2-enoate. The final step involves the reaction with palladium on carbon to obtain the final product.

Scientific Research Applications

4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of phospholipase D (PLD), an enzyme that is involved in various cellular processes, including cell proliferation, migration, and survival. 4-(2-furoyl)-3-hydroxy-5-[4-(isopentyloxy)-3-methoxyphenyl]-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the activity of PLD in various cell types, including cancer cells and immune cells.